5-(3-Aminophenyl)pyridin-3-ol
Description
5-(3-Aminophenyl)pyridin-3-ol is a pyridine derivative characterized by a hydroxyl group at position 3 of the pyridine ring and a 3-aminophenyl substituent at position 3. The analysis below instead focuses on structurally analogous pyridin-3-ol derivatives to infer comparative properties.
Properties
CAS No. |
1261901-32-9 |
|---|---|
Molecular Formula |
C11H10N2O |
Molecular Weight |
186.21 g/mol |
IUPAC Name |
5-(3-aminophenyl)pyridin-3-ol |
InChI |
InChI=1S/C11H10N2O/c12-10-3-1-2-8(4-10)9-5-11(14)7-13-6-9/h1-7,14H,12H2 |
InChI Key |
TVCYDMAKAGXBNZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=CC(=CN=C2)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(3-Aminophenyl)pyridin-3-ol can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method utilizes boron reagents and palladium catalysts under mild and functional group-tolerant conditions .
Industrial Production Methods
Industrial production methods for 5-(3-Aminophenyl)pyridin-3-ol typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
5-(3-Aminophenyl)pyridin-3-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The nitro group (if present) can be reduced to an amino group.
Substitution: The aromatic ring can undergo electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used.
Substitution: Electrophilic substitution reactions often use reagents like bromine (Br₂) or chlorine (Cl₂) under acidic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield ketones or aldehydes, while reduction of a nitro group results in the formation of an amino group.
Scientific Research Applications
5-(3-Aminophenyl)pyridin-3-ol has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Medicine: It is investigated for its anticancer, antimicrobial, and antifungal properties.
Mechanism of Action
The mechanism of action of 5-(3-Aminophenyl)pyridin-3-ol involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways depend on the specific application and the structure of the compound .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 5-(3-Aminophenyl)pyridin-3-ol with structurally related pyridin-3-ol derivatives from the provided evidence. Key differences in substituents, molecular properties, and safety profiles are highlighted:
Key Observations:
Substituent Effects: Electron-withdrawing groups (e.g., -F, -Cl, -CF₃) increase molecular stability and lipophilicity, as seen in compounds .
Safety and Handling: 2-Aminopyridin-3-ol requires stringent safety measures (e.g., dust explosion prevention, PPE) due to its reactivity . Propargyl alcohol derivatives (e.g., ) may pose handling risks due to alkyne reactivity.
Structural Diversity :
- Saturated rings (e.g., pyrrolidine in ) reduce aromaticity, altering electronic properties compared to pyridine-based analogs.
Limitations:
- No direct data on 5-(3-Aminophenyl)pyridin-3-ol were found in the evidence. Comparisons are extrapolated from structurally related compounds.
- Physical/chemical properties (e.g., solubility, melting point) are inferred based on functional group chemistry.
Biological Activity
5-(3-Aminophenyl)pyridin-3-ol is an organic compound with significant biological activity, primarily investigated for its potential medicinal applications. This article presents a detailed overview of its biological properties, mechanisms of action, and relevant research findings.
| Property | Detail |
|---|---|
| CAS No. | 1261901-32-9 |
| Molecular Formula | C11H10N2O |
| Molecular Weight | 186.21 g/mol |
| IUPAC Name | 5-(3-aminophenyl)pyridin-3-ol |
| Canonical SMILES | C1=CC(=CC(=C1)N)C2=CC(=CN=C2)O |
The mechanism of action for 5-(3-Aminophenyl)pyridin-3-ol involves interaction with specific molecular targets, which can modulate various biological processes. Research indicates that it may act as an inhibitor for certain enzymes and receptors, contributing to its anticancer, antimicrobial, and antifungal properties.
Anticancer Properties
Recent studies have highlighted the compound's potential in cancer therapy. It has been shown to selectively target cancer cells while sparing normal cells. For instance, in a study involving mouse models treated with fluorouracil (5-FU), co-administration of 5-(3-Aminophenyl)pyridin-3-ol demonstrated significant protective effects against the cytotoxicity induced by 5-FU, particularly in MTAP-intact cells .
Antimicrobial and Antifungal Activities
The compound also exhibits notable antimicrobial and antifungal activities. In vitro studies have demonstrated its effectiveness against various bacterial strains and fungi, suggesting its potential as a therapeutic agent in treating infections.
Case Studies
-
Fluorouracil-Induced Toxicity Reduction :
- Objective : Evaluate the protective effect of 5-(3-Aminophenyl)pyridin-3-ol against 5-FU toxicity.
- Methodology : Mice were treated with 5-FU alone or in combination with the compound.
- Results : Mice receiving the combination treatment showed improved red blood cell (RBC) counts and reduced signs of toxicity compared to those treated with 5-FU alone. The protective effect was confirmed through various hematological assessments .
-
Antimicrobial Efficacy :
- Objective : Assess the antimicrobial properties against specific bacterial strains.
- Methodology : The compound was tested against Gram-positive and Gram-negative bacteria using standard susceptibility assays.
- Results : The results indicated significant inhibition of bacterial growth at varying concentrations, demonstrating its potential as an antimicrobial agent.
Research Findings
The following table summarizes key findings from recent studies on the biological activity of 5-(3-Aminophenyl)pyridin-3-ol:
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
